Cas no 104323-32-2 (4-Hexenoic acid, 3,6-dihydroxy-, 1,1-dimethylethyl ester)

• Product Name: 4-Hexenoic acid, 3,6-dihydroxy-, 1,1-dimethylethyl ester
• CAS No: 104323-32-2
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 1142492
• Update Time: 2024-07-27

4-Hexenoic acid, 3,6-dihydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Hexenoic acid, 3,6-dihydroxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H18O4/c1-10(2,3)14-9(13)7-8(12)5-4-6-11/h4-5,8,11-12H,6-7H2,1-3H3
• InChI Key： VKERKHUDYSYVDV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(O)C=CCO

Computed Properties

• Exact Mass: 202.12054

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 320.1±42.0 °C(Predicted)
• PSA: 66.76
• pka: 13.63±0.20(Predicted)